Cas no 22237-20-3 (4H-1,3,6,2-Dioxazaborocine,tetrahydro-2-(3-nitrophenyl)-)

• Product Name: 4H-1,3,6,2-Dioxazaborocine,tetrahydro-2-(3-nitrophenyl)-
• CAS No: 22237-20-3
• MF: C₁₀H₁₃BN₂O₄
• MW: 236.032222509384
• CID: 276859
• PubChem ID: 211080
• Update Time: 2025-04-19

4H-1,3,6,2-Dioxazaborocine,tetrahydro-2-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3,6,2-Dioxazaborocine,tetrahydro-2-(3-nitrophenyl)-
• 2-(3-nitrophenyl)-1,3,6,2-dioxazaborocane
• DTXSID80176777
• 2-(3-Nitrophenyl)-1,3-dioxa-2-bora-6-azacyclooctane
• 2-(3-nitrophenyl)-1, 3, 6, 2-dioxazaborocane
• Benzeneboronic acid, 3-nitro-, 2,2'-iminodiethyl ester
• 22237-20-3
• 2,2'-Iminodiethyl m-nitrobenzeneboronate
• BRN 3392741

• Inchi： 1S/C10H13BN2O4/c14-13(15)10-3-1-2-9(8-10)11-16-6-4-12-5-7-17-11/h1-3,8,12H,4-7H2
• InChI Key： VTNRZWVOTFWCRX-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C=2)[N+](=O)[O-])OCCNCC1

Computed Properties

• Exact Mass: 235.10049
• Monoisotopic Mass: 236.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.3Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 411.8°Cat760mmHg
• Flash Point: 202.8°C
• Refractive Index: 1.539
• PSA: 73.63
• LogP: 0.77840